Cas no 4017-34-9 (7-chloro-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid)
4017-34-9 structure
Product Name:7-chloro-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid
CAS No:4017-34-9
MF:C9H5ClN2O3
MW:224.60060095787
CID:925420
PubChem ID:387924
Update Time:2025-04-19
7-chloro-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 7-chloro-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid
- 7-chloro-3-oxo-4H-quinoxaline-2-carboxylic acid
- 7-Chlor-3-hydroxy-chinoxalin-2-carbonsaeure
- NSC682229
- 7-chloro-3-hydroxy-quinoxaline-2-carboxylic acid
- 4017-34-9
- CHEMBL1991266
- MB05892
- 6-chloro-2-hydroxyquinoxaline-3-carboxylic acid
- DTXSID30327752
- 7-CHLORO-3-OXO-3,4-DIHYDROQUINOXALINE-2-CARBOXYLICACID
- NCI60_029412
- NSC-682229
- 7-Chloro-3-hydroxy-2-quinoxalinecarboxylic acid
- DA-06131
- SCHEMBL9704358
-
- Inchi： 1S/C9H5ClN2O3/c10-4-1-2-5-6(3-4)11-7(9(14)15)8(13)12-5/h1-3H,(H,12,13)(H,14,15)
- InChI Key： MBMPVNKCWNUXHU-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=C(C=1)N=C(C(=O)O)C(N2)=O
Computed Properties
- Exact Mass: 223.99900
- Monoisotopic Mass: 223.999
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 78.8Ų
Experimental Properties
- PSA: 83.05000
- LogP: 1.27470
7-chloro-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
7-chloro-3-oxo-3,4-dihydroquinoxaline-2-carboxylic acid Related Literature
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Danlei Xiang Nanoscale, 2021,13, 5497-5506
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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